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Compound of Interest

Compound Name: Trimethylgermanium bromide

Cat. No.: B089813 Get Quote

Trimethylgermanium Bromide 98%: A Guide for
Researchers
For Immediate Release

This application note provides detailed information on the commercial availability, pricing, and

key applications of trimethylgermanium bromide (98% purity) for researchers, scientists, and

professionals in drug development. This document includes a summary of commercial

suppliers, detailed experimental protocols for select applications, and safety and handling

guidelines.

Commercial Suppliers and Pricing
Trimethylgermanium bromide (CAS No. 1066-37-1), with a purity of 98%, is a valuable

reagent in organic synthesis. A survey of commercial suppliers indicates its availability in

research and bulk quantities. Pricing is subject to change and may vary based on the supplier

and quantity ordered. Below is a summary of commercial sources.
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Supplier
Product
Number

Purity Quantity Price (USD) Availability

Strem

Chemicals
30-3050 98+% 1g $74.00 In Stock

5g $283.00 In Stock

Ereztech GE6371 98%+ -
Contact for

Quote
-

Sigma-

Aldrich
211710 98% - Discontinued -

BOC

Sciences
1066-37-1 - -

Contact for

Quote
-

Applications in Organic Synthesis
Trimethylgermanium bromide serves as a versatile reagent in various organic

transformations. It is particularly noted for its application in the formation of dienolates from α,β-

unsaturated esters and in methylenecyclopentane annulation reactions. These reactions are

pivotal in the synthesis of complex organic molecules, including natural products and

pharmaceutical intermediates.

Experimental Protocols
Synthesis of Trimethylgermanium Bromide
A general and straightforward method for the laboratory-scale synthesis of

trimethylgermanium bromide involves the reaction of tetramethylgermane with bromine.

Materials:

Tetramethylgermane

Bromine

Anhydrous solvent (e.g., dichloromethane)
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Inert atmosphere (e.g., nitrogen or argon)

Procedure:

In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a reflux condenser under an inert atmosphere, dissolve tetramethylgermane in

an anhydrous solvent.

Cool the solution to 0°C using an ice bath.

Slowly add a solution of bromine in the same anhydrous solvent to the stirred solution of

tetramethylgermane. The addition should be dropwise to control the exothermic reaction.

After the complete addition of bromine, allow the reaction mixture to warm to room

temperature and stir for an additional 2-3 hours.

Monitor the reaction progress by gas chromatography (GC) or thin-layer chromatography

(TLC).

Upon completion, carefully quench any unreacted bromine with a saturated aqueous solution

of sodium thiosulfate.

Separate the organic layer, wash it with brine, and dry it over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure.

Purify the crude product by fractional distillation to obtain pure trimethylgermanium
bromide.

Formation of Germanium Dienolates from α,β-
Unsaturated Esters
Trimethylgermanium bromide can be used to generate germanium dienolates, which are

valuable intermediates for stereoselective alkylation and aldol reactions.

Materials:

α,β-Unsaturated ester (e.g., methyl crotonate)
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Lithium diisopropylamide (LDA)

Trimethylgermanium bromide

Anhydrous tetrahydrofuran (THF)

Inert atmosphere

Procedure:

Prepare a solution of LDA in anhydrous THF in a flame-dried flask under an inert atmosphere

and cool it to -78°C.

Slowly add the α,β-unsaturated ester to the LDA solution at -78°C and stir for 30 minutes to

form the lithium enolate.

To this solution, add a solution of trimethylgermanium bromide in anhydrous THF dropwise

at -78°C.

Stir the reaction mixture at -78°C for 1 hour. The formation of the germanium dienolate can

be monitored by IR spectroscopy (disappearance of the C=O stretch of the starting ester and

appearance of a new C=C stretch).

The resulting germanium dienolate solution can be used directly in subsequent reactions,

such as alkylation with an alkyl halide.

Safety, Handling, and Disposal
Trimethylgermanium bromide is a flammable liquid and is corrosive, causing severe skin

burns and eye damage.[1] It should be handled in a well-ventilated fume hood, and appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat, must be worn.[2]

Handling:

Keep away from heat, sparks, and open flames.[1]

Avoid contact with skin, eyes, and clothing.[2]
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Handle under an inert atmosphere to prevent reaction with moisture.[3]

Storage:

Store in a cool, dry, well-ventilated area in a tightly sealed container.[4]

Keep away from incompatible materials such as oxidizing agents and water.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[2] Due to its

hazardous nature, it should be treated as hazardous waste.

Logical Workflow for Synthesis
The synthesis of trimethylgermanium bromide can be visualized as a straightforward

process.
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Caption: Synthetic workflow for trimethylgermanium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial suppliers and pricing of trimethylgermanium
bromide 98%]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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